3,4-dichloro-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide

• IUPAC Name: 3,4-dichloro-N-[4-(piperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C19H18Cl2N2O2/c20-16-9-6-14(12-17(16)21)18(24)22-15-7-4-13(5-8-15)19(25)23-10-2-1-3-11-23/h4-9,12H,1-3,10-11H2,(H,22,24)
• InChI Key: VJKJBJSNSYYODP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H18Cl2N2O2
• Molecular Weight: 377.3 g/mol

Description

3,4-dichloro-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It has been widely used in scientific research to investigate the role of adenosine A1 receptors in various physiological and pathological processes.

Mechanism of Action

3,4-dichloro-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide is a selective antagonist of the adenosine A1 receptor. It binds to the receptor and prevents the binding of adenosine, which is the endogenous ligand for the receptor. By blocking the activation of adenosine A1 receptors, this compound can modulate the activity of various neurotransmitter systems and signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It can modulate the release of various neurotransmitters such as dopamine, glutamate, and GABA. It can also modulate the activity of various signaling pathways such as the cAMP-PKA pathway and the MAPK pathway. In addition, this compound can modulate the activity of various ion channels such as the NMDA receptor and the voltage-gated calcium channels. These effects of this compound can have various physiological consequences such as the regulation of sleep, cognition, and pain perception.

Advantages and Limitations for Lab Experiments

3,4-dichloro-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide has several advantages for lab experiments. It is a selective antagonist of the adenosine A1 receptor, which allows researchers to investigate the specific role of this receptor in various physiological and pathological processes. It has also been extensively studied and characterized, which allows researchers to use it as a reliable tool in their experiments. However, this compound also has some limitations. It has a relatively low potency and affinity for the adenosine A1 receptor, which means that high concentrations of this compound may be required to achieve complete receptor blockade. In addition, this compound has a relatively short half-life, which means that frequent dosing may be required to maintain its effect.

Future Directions

There are several future directions for research on 3,4-dichloro-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide. Firstly, researchers can investigate the role of adenosine A1 receptors in various neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. Secondly, researchers can investigate the potential therapeutic applications of this compound in various pathological conditions such as epilepsy, ischemia, and neurodegenerative diseases. Thirdly, researchers can investigate the development of more potent and selective antagonists of the adenosine A1 receptor, which can provide more reliable tools for investigating the role of this receptor in various physiological and pathological processes. Finally, researchers can investigate the development of novel delivery systems for this compound, which can improve its pharmacokinetic properties and reduce the frequency of dosing required.

Synthesis Methods

The synthesis of 3,4-dichloro-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide involves several steps. Firstly, 3,4-dichlorobenzoyl chloride is reacted with 4-(1-piperidinylcarbonyl)aniline to form this compound. The product is then purified using column chromatography to obtain pure this compound. The purity of this compound can be confirmed using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

3,4-dichloro-N-[4-(1-piperidinylcarbonyl)phenyl]benzamide has been widely used in scientific research to investigate the role of adenosine A1 receptors in various physiological and pathological processes. Adenosine A1 receptors are widely distributed in the brain and play an important role in regulating neuronal excitability, synaptic plasticity, and neurotransmitter release. This compound has been used to investigate the role of adenosine A1 receptors in the regulation of sleep, cognition, and pain perception. It has also been used to investigate the role of adenosine A1 receptors in various pathological conditions such as epilepsy, ischemia, and neurodegenerative diseases.